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The following table summarizes the core information available for Acid Brown 425.

Property Description / Value

Chemical Name Acid Brown 425 [1]

Common Name Acid Havana Brown 2RLX [2]

Recommended
Applications

Aniline leather (shoe uppers, upholstery, garments) [1]; Wool, nylon, silk,

paper, ink [1]

Light Fastness 3-4 (on leather, dark shade) [2]

Perspiration Fastness Alkaline: 3 (wool), 3 (cotton); Acidic: 3 (wool), 3 (cotton) [2]

Drycleaning Fastness 3 [2]

Migration Fastness (PVC) 3-4 [2]

Solubility 50 g/L (in water) [2]

Proposed General Dyeing Protocol for Leather
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Based on the application information for Acid Brown 425 and general mechanisms for acid dyes on leather,

the following workflow and detailed protocol can be constructed [3] [4]. Note that specific parameters like

dye concentration and pH should be optimized for your specific leather type and desired shade.

The diagram below outlines the general workflow for dyeing leather with Acid Brown 425.
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Start Dyeing Process

1. Pre-wetting
Use warm water at 40-50°C

for 30-60 minutes

2. Prepare Dye Bath
Set bath ratio 1:10-1:20

Add dissolved Acid Brown 425
Acidify to pH 3.5-5.0

3. Dyeing Phase
Enter bath at 40-50°C
Run for 20-30 minutes

Raise to 50-60°C for 30-60 min

4. Fatliquoring & Fixing
Add fatliquoring agents

Add fixing agent if required

5. Rinsing & Drying
Rinse with cold water

Hang to dry

Dyed Leather Obtained

Click to download full resolution via product page

Detailed Methodology:
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Pre-wetting: Immerse the leather in warm water (40-50°C) for 30-60 minutes. This ensures the

leather hydrates evenly, which is critical for uniform dye uptake. The leather should be thoroughly and
uniformly wetted out before proceeding [4].

Dye Bath Preparation:
Use a dye bath with a liquor ratio of 1:10 to 1:20 (leather weight to water volume).

Add the pre-dissolved Acid Brown 425 dye. The specific concentration will depend on the
desired shade depth and must be determined experimentally.

Acidify the bath using formic acid or acetic acid to achieve a pH between 3.5 and 5.0. This
acidic condition is essential for the dye to fix onto the leather fibers [3] [4].

Dyeing Process:
Enter the pre-wetted leather into the dye bath at a starting temperature of 40-50°C.

Run the drum for 20-30 minutes to allow the dye to penetrate evenly.
Gradually increase the temperature to 50-60°C over the next 30-60 minutes. Maintaining this

temperature allows the dye to fully exhaust onto the leather.
Fatliquoring and Fixing:

After the color has achieved the desired exhaustion, fatliquoring agents can be added to the
same bath to lubricate the leather fibers.

The use of a fixing agent at this stage can be considered to improve wet fastness properties.
Rinsing and Drying:

Once the process is complete, rinse the leather thoroughly with cold water to remove any
unfixed dye from the surface.

The leather is then set aside for drying under ambient conditions or as per standard post-dyeing
procedures [4].

Optimization and Experimental Design

For researchers aiming to optimize the dyeing process precisely, the following table summarizes key variable

interactions and suggests a structured approach, informed by response surface methodologies used in similar

dyeing optimization studies [5] [6] [7].

Factor Influence & Interaction Optimization Approach

Dye
Concentration

Primary effect on color depth and
fastness.

Use Central Composite Design (CCD) to
model the relationship between dye uptake

and concentration.
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Factor Influence & Interaction Optimization Approach

pH Critical for dye fixation; lower pH
increases exhaustion but may affect

levelness.

A pH range of 3.5-5.0 is typical for acid dyes
on leather.

Temperature Affects dye migration and

penetration rate; higher
temperatures increase diffusion.

Optimize temperature (typically 50-60°C) to

balance levelness and exhaustion.

Electrolytes Can act as retarding agents to
promote level dyeing.

The addition of salts like sodium sulfate may
be explored to control the dyeing rate.

Key Characteristics & Research Insights

Persistence in Effluents: A study on photodegradation found that Acid Brown 425 was the most
persistent dye in a mixture compared to Acid Red 97 and Acid Orange 61, suggesting it may require

more robust treatment processes in wastewater [5].
Dyeing Mechanism: As an acid dye, Acid Brown 425 is applied in an acidic bath. The mechanism

involves the formation of ionic bonds between the anionic sulfonic acid groups in the dye and the
cationic sites on the leather fibers (protonated amino groups), supplemented by hydrogen bonding

and van der Waals forces [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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